![molecular formula C19H26N4O5S3 B2771266 Ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate CAS No. 392318-66-0](/img/structure/B2771266.png)
Ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate is a useful research compound. Its molecular formula is C19H26N4O5S3 and its molecular weight is 486.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Glutaminase Inhibition
The compound is closely related to bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which are potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). These inhibitors have shown potential in attenuating the growth of human lymphoma B cells in vitro and in mouse xenograft models, highlighting their therapeutic potential in cancer treatment by inhibiting glutaminase, an enzyme critical for cancer cell metabolism (Shukla et al., 2012).
Antimicrobial and Antifungal Activities
The thiadiazole derivatives exhibit significant antimicrobial and antifungal activities. Compounds with thiadiazole moiety have been shown to be sensitive to both Gram-positive and Gram-negative bacteria and exhibit antifungal activity against Candida albicans. This suggests a promising avenue for the development of new antimicrobial and antifungal agents (Sych et al., 2019).
Pharmacological Properties
The pharmacological exploration of 1,3,4-thiadiazole derivatives has demonstrated varied biological activities. For instance, by modifying the molecular structure of such compounds, researchers have identified potential for central nervous system (CNS) effects in mice, indicating the scope for developing novel therapeutic agents for CNS disorders (Maliszewska-Guz et al., 2005).
Antioxidant Activity
5-Amino-2-alkyl/glycosylthio-1,3,4-thiadiazoles have demonstrated notable antioxidant activity, which could be leveraged in the development of treatments for oxidative stress-related diseases. The regioselective alkylation and glycosylation of these compounds not only enhance their antioxidant capacity but also indicate their potential pharmacokinetic and drug-likeness properties (El Ashry et al., 2019).
Mechanism of Action
Target of Action
The primary target of this compound is cytosolic phospholipase A2α (cPLA2α) . This enzyme plays a crucial role in the arachidonic acid cascade, a biochemical pathway that leads to the formation of oxidized arachidonic acid products such as prostaglandins and leukotrienes .
Mode of Action
The compound acts as an inhibitor of cPLA2α . It binds to the enzyme and prevents it from releasing the common precursor arachidonic acid from phospholipids . This inhibition disrupts the production of eicosanoids, compounds involved in the pathogenesis of inflammatory diseases .
Biochemical Pathways
The compound affects the arachidonic acid cascade . By inhibiting cPLA2α, it reduces the production of prostaglandin E2 (PGE2) and leukotrienes, which are formed via the cyclooxygenase (COX) pathway and the 5-lipoxygenase (5-LOX) pathway, respectively . These compounds are involved in mediating the symptoms of acute inflammation and enhancing the inflammatory process .
Result of Action
The inhibition of cPLA2α by this compound leads to a decrease in the production of eicosanoids . This results in a reduction of the cardinal symptoms of acute inflammation: rubor (redness), calor (heat), tumor (swelling), and dolor (pain) . It also reduces leukocyte recruitment and activation, thereby mitigating the inflammatory process .
properties
IUPAC Name |
ethyl 2-[[5-[[4-(dipropylsulfamoyl)benzoyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26N4O5S3/c1-4-11-23(12-5-2)31(26,27)15-9-7-14(8-10-15)17(25)20-18-21-22-19(30-18)29-13-16(24)28-6-3/h7-10H,4-6,11-13H2,1-3H3,(H,20,21,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PTSJBFXZMNQQEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(CCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NN=C(S2)SCC(=O)OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26N4O5S3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
486.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.